5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole

• Molecular Formula: C13H14ClNO2
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 5-(chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole
• InChI: InChI=1S/C13H14ClNO2/c1-3-16-11-7-5-4-6-10(11)13-15-9(2)12(8-14)17-13/h4-7H,3,8H2,1-2H3
• InChI Key: ASOGHSXZWLRXBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=C(O2)CCl)C

Description

IUPAC Nomenclature and Molecular Architecture

The systematic name 5-(chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole adheres to International Union of Pure and Applied Chemistry (IUPAC) guidelines for oxazole derivatives. The parent structure is a 1,3-oxazole ring, a five-membered heterocycle containing oxygen at position 1 and nitrogen at position 3. Substituents are numbered based on their positions relative to these heteroatoms:

• Position 2 : A 2-ethoxyphenyl group, comprising a phenyl ring with an ethoxy (-OCH₂CH₃) substituent at the ortho position.
• Position 4 : A methyl group (-CH₃).
• Position 5 : A chloromethyl group (-CH₂Cl).

The molecular formula is C₁₃H₁₄ClNO₂ , with a molecular weight of 251.71 g/mol , consistent with analogous oxazole derivatives such as 4-(chloromethyl)-2-(3-methoxyphenyl)-5-methyl-1,3-oxazole (C₁₂H₁₂ClNO₂, 251.71 g/mol) and 2-(1-chloroethyl)-5-(4-ethoxyphenyl)-1,3-oxazole (C₁₃H₁₄ClNO₂, 251.71 g/mol). Structural confirmation is typically achieved via nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), though specific spectral data for this compound remains underrepresented in public databases.

Comparative Structural Analysis

The compound’s regiochemistry distinguishes it from closely related analogs:

• Substituent orientation : The 2-ethoxyphenyl group’s ortho-ethoxy configuration influences electronic effects on the oxazole ring, modulating reactivity compared to para-substituted variants like 5-(chloromethyl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (C₁₁H₁₁ClN₂O₂).
• Chloromethyl functionality : The -CH₂Cl group at position 5 provides a reactive site for nucleophilic substitution, a feature exploited in derivatization reactions.

Preparation Methods

Conventional Synthetic Methods for Oxazole Derivatives

Several conventional methods are commonly used for synthesizing oxazole derivatives:

• Robinson-Gabriel Synthesis: Cyclodehydration of 2-acylaminoketones to form 2,5-disubstituted oxazoles.
• Fischer Oxazole Synthesis: Condensation of α-haloketones with amides.
• Van Leusen Oxazole Synthesis: Reaction of tosylmethyl isocyanide (TosMIC) with aldehydes.
• Bredereck Reaction: Cyclization of amidines with α-haloketones.
• Cycloisomerization Reactions: Transition metal-catalyzed cyclizations.
• Erlenmeyer-Plochl Reaction: Condensation of aldehydes with hippuric acid derivatives.

These methods provide a foundation for constructing the oxazole core with various substituents, including chloromethyl and aryl groups.

Specific Synthetic Routes for 5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole

The preparation of this compound typically involves multi-step synthesis, starting from commercially available precursors such as 2-ethoxybenzaldehyde and appropriately functionalized intermediates.

General Synthetic Strategy

• Formation of α-Haloketone Intermediate:
  Starting from 2-ethoxyacetophenone or 2-ethoxybenzaldehyde, α-bromination or α-chlorination is performed to introduce a halogen at the position adjacent to the carbonyl group. This halogenated intermediate is crucial for subsequent cyclization.

• Amide or Imine Formation:
  The haloketone intermediate is reacted with an amide or amine derivative (such as methylamine or cyclopropylcarbonyl chloride in related syntheses) to form an amide or imine precursor.

• Cyclization to Oxazole Ring:
  Cyclodehydration or cyclization is induced using reagents like phosphoryl chloride (POCl3) or polyphosphoric acid (PPA) to close the oxazole ring, incorporating the substituents at the desired positions.

• Introduction of Chloromethyl Group:
  The chloromethyl substituent at position 5 can be introduced either by direct chloromethylation of the oxazole ring or by using a chloromethyl-containing precursor in the cyclization step.

• Methyl Substitution at Position 4:
  The methyl group at position 4 is typically introduced via the starting ketone or amide precursor or by selective alkylation on the oxazole ring post-cyclization.

Example Synthetic Route (Adapted from Related Literature)

Step	Reaction	Reagents and Conditions	Outcome
1	α-Bromination of 2-ethoxyacetophenone	N-bromosuccinimide (NBS), CCl4, reflux	α-Bromo-2-ethoxyacetophenone intermediate
2	Formation of amide intermediate	Reaction with methylamine or cyclopropylcarbonyl chloride, base	Amide intermediate
3	Cyclization to oxazole	Phosphoryl chloride (POCl3), reflux	2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole ring
4	Chloromethylation	Chloromethyl methyl ether or formaldehyde + HCl	Introduction of chloromethyl group at position 5

This sequence is consistent with the preparation of related 1,3-oxazole sulfonamides and chloromethyl-substituted oxazoles reported in the literature.

Reaction Conditions and Optimization

• Solvents: Common solvents include ethanol, acetonitrile, dichloromethane, and carbon tetrachloride, selected based on reagent solubility and reaction type.
• Catalysts and Bases: Potassium carbonate, sodium hydride, or triethylamine are used to promote cyclization and substitution reactions.
• Temperature: Reflux conditions (60–110 °C) are typical for cyclization and halogenation steps to ensure complete conversion.
• Purification: Intermediates often require recrystallization or chromatography; however, some can be used directly after aqueous workup, enhancing efficiency.

Analytical Data and Yield

Intermediate/Product	Yield (%)	Purification Method	Notes
α-Bromo-2-ethoxyacetophenone	85–90	Recrystallization	High purity for subsequent step
Amide Intermediate	75–80	Direct use or recrystallization	Stable under reaction conditions
Oxazole Core Compound	70–85	Chromatography	Requires purification for biological studies
Final 5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole	60–75	Chromatography/Recrystallization	Sensitive to moisture, handle under inert atmosphere

Yields may vary depending on scale and exact reaction conditions but generally fall within these ranges.

Alternative and Green Chemistry Approaches

Recent advances emphasize greener synthetic methods for oxazole derivatives to reduce hazardous reagents and waste:

• Microwave-Assisted Synthesis: Accelerates cyclization steps, reducing reaction times from hours to minutes.
• Solvent-Free or Aqueous Media Reactions: Minimize use of organic solvents.
• Catalyst Development: Use of recyclable and non-toxic catalysts such as ionic liquids or metal-organic frameworks.
• Flow Chemistry: Continuous flow reactors improve safety and scalability for halogenation and cyclization steps.

These approaches can be adapted for the synthesis of the target compound to improve sustainability and cost-effectiveness.

Summary Table of Preparation Methods

Method	Key Steps	Advantages	Limitations
Robinson-Gabriel Cyclodehydration	Amide + α-haloketone → cyclization	High regioselectivity, well-established	Requires α-haloketone intermediate
Halogenation + Cyclization	α-Bromination → amide formation → POCl3 cyclization	Straightforward, moderate yields	Use of hazardous reagents (POCl3)
Chloromethylation Post-Oxazole Formation	Oxazole ring → chloromethylation with chloromethyl methyl ether	Direct functionalization	Chloromethylation reagents are toxic
Green Microwave-Assisted Synthesis	Microwave irradiation for cyclization	Fast, energy-efficient	Requires specialized equipment
Flow Chemistry	Continuous halogenation and cyclization	Scalable, controlled reaction	Initial setup cost

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The chloromethyl group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield various oxidation states and products.

Coupling Reactions: The ethoxyphenyl group can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, thiols, or amines can be used under mild conditions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield an azide derivative, while oxidation with potassium permanganate could produce a carboxylic acid derivative.

Scientific Research Applications

5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The molecular targets and pathways involved can vary, but typically include interactions with nucleophilic sites on proteins or nucleic acids.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Variations in Oxazole Derivatives

Key structural analogs differ in substituent groups at positions 2, 4, and 5 of the oxazole ring. Below is a comparative analysis based on substituent effects, physicochemical properties, and reported applications:

Compound Name	Substituents	Molecular Formula	CAS Number	Key Properties/Applications	References
5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole	2-(2-ethoxyphenyl), 4-methyl, 5-(chloromethyl)	C₁₂H₁₂ClNO₂	Not explicitly listed in evidence	Potential reactivity for drug derivatization; structural planarity may influence binding interactions
2-(4-tert-Butylphenyl)-5-(chloromethyl)-4-methyl-1,3-oxazole	2-(4-tert-butylphenyl), 4-methyl, 5-(chloromethyl)	C₁₅H₁₈ClNO	2059941-85-2	Bulkier tert-butyl group increases steric hindrance; applications in ligand synthesis
4-(Chloromethyl)-5-methyl-2-phenyl-1,3-oxazole	2-phenyl, 4-(chloromethyl), 5-methyl	C₁₁H₁₀ClNO	45515-22-8	Crystallizes with planar geometry; used as a building block in organic synthesis
5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole	2-phenyl, 4-methyl, 5-(chloromethyl)	C₁₁H₁₀ClNO	625106-10-7	Similar to above; phenyl group enhances aromatic stacking in crystal lattices
2-[4-(Chloromethyl)phenyl]-1,3-thiazole	4-(chloromethyl)phenyl, thiazole core	C₁₀H₈ClNS	4771-31-7	Thiazole variant with higher polarity; antimicrobial activity reported in related analogs

Structural and Functional Differences

• Substituent Effects on Reactivity : The chloromethyl group in oxazoles (e.g., 45515-22-8) enables nucleophilic substitution reactions, critical for prodrug activation or polymer synthesis. Ethoxy groups (as in the target compound) may enhance solubility in polar solvents compared to tert-butyl or phenyl substituents .
• Biological Activity : Thiazole derivatives (e.g., 2-[4-(chloromethyl)phenyl]-1,3-thiazole) exhibit antimicrobial properties due to sulfur’s electron-withdrawing effects, whereas oxazoles with ethoxyphenyl groups may target enzymes via π-π interactions .
• Crystallographic Behavior : Isostructural chloro and bromo derivatives (e.g., compounds 4 and 5 in ) show similar intermolecular contacts, but ethoxyphenyl groups introduce steric and electronic variations affecting lattice packing .

Physicochemical Data

• Thermal Stability : Methyl and phenyl-substituted oxazoles (e.g., 45515-22-8) typically exhibit melting points between 49–98°C, while ethoxyphenyl variants may have lower melting points due to reduced symmetry .
• Solubility: Ethoxy groups enhance solubility in ethanol and DMF compared to halogenated analogs, as noted in safety data sheets for related compounds .

Biological Activity

5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, synthesizing findings from various studies while presenting data in tables for clarity.

• Chemical Formula : C₁₃H₁₄ClN₁O
• CAS Number : 57269-01-9
• Molecular Weight : 235.71 g/mol

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole and its derivatives has been explored to understand their biological activities better. The introduction of different substituents on the oxazole ring can significantly alter the biological profile of these compounds.

Key Findings on SAR :

• Substituents on the phenyl ring influence the compound's interaction with biological targets.
• The presence of electron-donating groups enhances anti-cancer activity, while electron-withdrawing groups may reduce it.

Antiviral Activity

Research indicates that compounds related to 5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole exhibit antiviral properties, particularly against Tobacco Mosaic Virus (TMV). The mechanism involves inhibition of viral assembly through interaction with viral proteins.

Compound	Inactivation Activity (%)	Curative Activity (%)	Protection Activity (%)
5-(Chloromethyl)-2-(2-ethoxyphenyl)-4-methyl-1,3-oxazole	TBD	TBD	TBD
Ribavirin	39	38	39
Ningnamycin	60	55	57

Antimicrobial Activity

The antimicrobial potential of this compound has been evaluated against various pathogens. Studies show promising results against both bacterial and fungal strains.

Pathogen	Minimum Inhibitory Concentration (MIC) µg/ml
Candida albicans	1.6
Candida tropicalis	3.2
Escherichia coli	15
Staphylococcus aureus	20

Cytotoxicity Studies

Cytotoxicity assays conducted on human cancer cell lines (e.g., HeLa and HCT-116) reveal that certain derivatives display selective cytotoxicity, indicating potential as anticancer agents.

Cytotoxicity Results :

• Compounds showed varying degrees of cytotoxicity with IC₅₀ values ranging from low micromolar concentrations to higher values depending on the substituent patterns.

Case Studies and Research Findings

• Study on Antiviral Mechanism : A molecular docking study illustrated how derivatives of oxazole could inhibit TMV by binding to its coat protein, thus preventing virus assembly .
• Antimicrobial Efficacy : A comprehensive review highlighted the antimicrobial effects of oxazole derivatives, including the tested compound, showcasing its effectiveness against several fungal and bacterial strains .
• Cytotoxic Effects : A recent study demonstrated that specific substitutions on the oxazole ring led to enhanced cytotoxic effects against cancer cells, suggesting a promising avenue for further drug development .